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Compound of Interest

Compound Name: 3-Methyl-1-phenylbutan-2-ol

Cat. No.: B1194085 Get Quote

Introduction

3-Methyl-1-phenylbutan-2-ol is an aromatic alcohol used as a fragrance ingredient.[1][2]

Structurally, it is a secondary alcohol containing a benzene ring.[1] Due to its chemical

properties, appropriate safety precautions are necessary to minimize risks to researchers,

scientists, and drug development professionals. These notes provide essential information on

the safe handling, storage, and disposal of this compound.

Hazard Identification and Classification

Based on available data, 3-Methyl-1-phenylbutan-2-ol is classified with the following hazards:

H227: Combustible liquid.[3]

H302: Harmful if swallowed.[3][4]

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[3][4]

H335: May cause respiratory irritation.[3][4]

It is important to note that while some suppliers on the ECHA C&L Inventory have reported that

this chemical does not meet GHS hazard criteria, other sources indicate the hazards listed
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above.[5] Therefore, it is prudent to handle this compound with care, assuming the potential for

these hazards.

Personal Protective Equipment (PPE)

To ensure personal safety, the following PPE should be worn when handling 3-Methyl-1-
phenylbutan-2-ol:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: A lab coat or chemical-resistant apron. Closed-toe shoes are

mandatory.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of vapors.

Handling and Storage

Handling: Avoid contact with skin and eyes.[6] Do not breathe vapors or mists.[6] Keep away

from heat, sparks, and open flames.[6][7][8] Use non-sparking tools and take precautionary

measures against static discharge.[6][7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][8] Keep

away from oxidizing agents.

First Aid Measures

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.

If on Skin: Remove contaminated clothing immediately. Rinse skin with plenty of water. If skin

irritation occurs, seek medical attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
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If Inhaled: Move the person into fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.[6]

Spill and Disposal Procedures

Spills: In case of a spill, remove all sources of ignition.[6] Absorb the spill with an inert

material (e.g., sand, vermiculite) and place it in a suitable container for disposal.[6] Ensure

adequate ventilation.

Disposal: Dispose of contents/container in accordance with local, regional, and national

regulations.

Quantitative Data
Property Value Reference

Molecular Formula C₁₁H₁₆O [2][9]

Molecular Weight 164.24 g/mol [2]

CAS Number 705-58-8 [2]

Physical Form Liquid [3]

Experimental Protocol: General Procedure for a
Reaction Using 3-Methyl-1-phenylbutan-2-ol
This protocol outlines a general procedure for a hypothetical chemical reaction involving 3-
Methyl-1-phenylbutan-2-ol as a starting material. This should be adapted based on the

specific requirements of the intended experiment.

1. Preparation and Precautionary Measures 1.1. Ensure the work area is clean and free of

clutter. 1.2. Verify that a chemical fume hood is available and functioning correctly. 1.3. Don the

appropriate Personal Protective Equipment (PPE): chemical safety goggles, nitrile gloves, and

a lab coat. 1.4. Set up the reaction apparatus within the fume hood. Ensure all glassware is

clean, dry, and free of defects. 1.5. Have spill containment materials (absorbent pads, sand)

and a fire extinguisher readily accessible.
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2. Reagent Handling and Reaction Setup 2.1. Measure the required amount of 3-Methyl-1-
phenylbutan-2-ol using a clean, dry graduated cylinder or syringe under the fume hood. 2.2.

Carefully transfer the measured 3-Methyl-1-phenylbutan-2-ol to the reaction vessel. 2.3. Add

other reagents and solvents to the reaction vessel as required by the specific experimental

procedure, ensuring to do so slowly and with stirring if necessary. 2.4. If heating is required,

use a heating mantle with a temperature controller. Do not use an open flame.

3. Reaction Monitoring 3.1. Monitor the reaction progress using an appropriate analytical

technique (e.g., TLC, GC-MS). 3.2. When taking aliquots for monitoring, do so carefully under

the fume hood to minimize exposure.

4. Work-up and Product Isolation 4.1. Once the reaction is complete, cool the reaction mixture

to room temperature. 4.2. Quench the reaction carefully, if necessary, by slowly adding the

appropriate quenching agent. 4.3. Perform the extraction and purification steps as outlined in

the specific experimental protocol. All steps involving volatile organic solvents should be

conducted in the fume hood.

5. Waste Disposal 5.1. Collect all liquid and solid chemical waste in appropriately labeled waste

containers. 5.2. Dispose of the chemical waste according to institutional and local

environmental regulations.

6. Decontamination 6.1. Clean all glassware and equipment used in the experiment thoroughly.

6.2. Wipe down the work surface in the fume hood. 6.3. Remove and dispose of gloves

properly. 6.4. Wash hands thoroughly with soap and water.

Visualizations
Caption: Workflow for the safe handling of 3-Methyl-1-phenylbutan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylbutan-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
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methyl-1-phenylbutan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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